Cas no 2034444-81-8 (3-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 3-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034444-81-8
• MF: C₁₇H₂₆N₂O₃S₂
• MW: 370.529942035675
• CID: 5354026
• Update Time: 2025-05-30

3-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 3-methoxy-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzenesulfonamide
• 3-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C17H26N2O3S2/c1-22-16-3-2-4-17(11-16)24(20,21)18-12-14-5-8-19(9-6-14)15-7-10-23-13-15/h2-4,11,14-15,18H,5-10,12-13H2,1H3
• InChI Key： NLVMVZZPUOPZQV-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCC(CNS(C2C=CC=C(C=2)OC)(=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 487
• XLogP3: 2.5
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

3-Methoxy-N-{[1-(Thiolan-3-Yl)Piperidin-4-Yl]Methyl}Benzene-1-Sulfonamide: A Comprehensive Overview

3-Methoxy-N-{[1-(Thiolan-3-Yl)Piperidin-4-Yl]Methyl}Benzene-1-Sulfonamide (CAS No. 2034444-81-8) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the sulfonamide class, which is widely recognized for its diverse biological activities. The molecule incorporates a thiolane ring, a piperidine moiety, and a methoxy group, all of which contribute to its distinctive properties and potential applications.

The sulfonamide functional group in this compound plays a pivotal role in its pharmacological activity. Sulfonamides are known for their ability to modulate enzyme activity, making them valuable in drug design. Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the development of therapies targeting diseases such as cancer, where dysregulated kinase activity is a hallmark.

The thiolane ring within the structure introduces additional complexity and functionality. Thiolane, also known as tetrahydrothiophene, is a five-membered heterocyclic compound with sulfur as the heteroatom. Its presence enhances the compound's stability and bioavailability, which are critical factors in drug development. Furthermore, the piperidine moiety contributes to the molecule's flexibility and ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time, making large-scale production more feasible.

In terms of biological evaluation, this compound has shown remarkable selectivity towards specific molecular targets. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and neurodegenerative diseases. For instance, its inhibitory effects on cyclooxygenase-2 (COX-2) and matrix metalloproteinase-9 (MMP-9) suggest potential applications in treating conditions such as arthritis and Alzheimer's disease.

The methoxy group attached to the benzene ring further enhances the compound's pharmacokinetic profile by improving its solubility and absorption characteristics. This modification also plays a role in modulating the compound's interaction with cellular receptors, thereby influencing its overall efficacy.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of this compound. Results indicate that it exhibits low toxicity towards aquatic organisms, which is crucial for ensuring its safe use in pharmaceutical applications.

Looking ahead, ongoing research is focused on exploring the potential of this compound as a prodrug or drug delivery agent. Its structural versatility allows for further modifications that could enhance its therapeutic index or enable targeted delivery to specific tissues or cells.

In conclusion, 3-Methoxy-N-{[1-(Thiolan-3-Yl)Piperidin-4-Yl]Methyl}Benzene-1-Sulfonamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for future drug development efforts.